Cas no 2287298-17-1 (Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester)
Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate
- EN300-6739775
- 2287298-17-1
- Z3486858936
- Tert-butyl N-thieno[3,2-b]pyridin-2-ylcarbamate
- Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H14N2O2S/c1-12(2,3)16-11(15)14-10-7-8-9(17-10)5-4-6-13-8/h4-7H,1-3H3,(H,14,15)
- InChI Key: DNNLKNZYPOCCKU-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1SC2=CC=CN=C2C=1
Computed Properties
- Exact Mass: 250.07759887g/mol
- Monoisotopic Mass: 250.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.281±0.06 g/cm3(Predicted)
- Boiling Point: 341.0±22.0 °C(Predicted)
- pka: 12.18±0.43(Predicted)
Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6739775-0.05g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 0.05g |
$226.0 | 2025-03-13 | |
| Enamine | EN300-6739775-0.1g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 0.1g |
$337.0 | 2025-03-13 | |
| Enamine | EN300-6739775-0.25g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 0.25g |
$481.0 | 2025-03-13 | |
| Enamine | EN300-6739775-0.5g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 0.5g |
$758.0 | 2025-03-13 | |
| Enamine | EN300-6739775-1.0g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 1.0g |
$971.0 | 2025-03-13 | |
| Enamine | EN300-6739775-2.5g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 2.5g |
$1903.0 | 2025-03-13 | |
| Enamine | EN300-6739775-5.0g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 5.0g |
$2816.0 | 2025-03-13 | |
| Enamine | EN300-6739775-10.0g |
tert-butyl N-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95.0% | 10.0g |
$4176.0 | 2025-03-13 | |
| 1PlusChem | 1P028MYX-50mg |
tert-butylN-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95% | 50mg |
$332.00 | 2024-05-24 | |
| 1PlusChem | 1P028MYX-100mg |
tert-butylN-{thieno[3,2-b]pyridin-2-yl}carbamate |
2287298-17-1 | 95% | 100mg |
$479.00 | 2024-05-24 |
Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester
Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester (CAS No. 2287298-17-1): A Comprehensive Overview
Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester, identified by its CAS number 2287298-17-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a fused thiophene and pyridine ring system, which contributes to its unique chemical properties and potential biological activities. The presence of a carbamate functional group and a tert-butyl ester moiety further enhances its structural complexity and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The structural framework of Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester is characterized by its rigid bicyclic system, which provides a stable scaffold for further functionalization. The thiophene ring introduces sulfur atoms into the structure, which can participate in various interactions with biological targets, including enzymes and receptors. This feature makes the compound a promising candidate for developing novel therapeutic agents. Additionally, the pyridine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug design.
In recent years, there has been growing interest in exploring the pharmacological potential of thiophene-pyridine hybrids. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, derivatives of thienopyridine have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester may contribute to its unique interactions with biological targets, making it a valuable scaffold for drug discovery.
The carbamate group in this compound is particularly noteworthy as it can serve as a versatile handle for further chemical modifications. Carbamates are known for their stability under various conditions and their ability to form hydrogen bonds with biological molecules. This property makes them useful in designing molecules that can interact specifically with target proteins or enzymes. The tert-butyl ester moiety further enhances the compound's stability and reactivity, allowing for selective functionalization at other positions on the molecule.
Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester. Modern synthetic strategies often involve multi-step reactions that leverage transition metal catalysis and palladium-mediated cross-coupling reactions. These methods have significantly improved the yield and purity of target compounds, facilitating their use in downstream applications such as pharmaceutical development.
The potential applications of Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester extend beyond academic research. In industrial settings, this compound can serve as a key intermediate in the synthesis of more complex molecules with therapeutic potential. Its unique structural features make it suitable for use in libraries of compounds that are screened for biological activity. High-throughput screening (HTS) techniques have become increasingly popular in drug discovery pipelines, and compounds like this one can be rapidly tested for their efficacy against various disease targets.
The synthesis and characterization of novel heterocyclic compounds continue to be an active area of research. The development of new synthetic methodologies allows chemists to access previously unexplored chemical space, leading to the discovery of innovative therapeutic agents. The study of Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester exemplifies this trend towards designing complex molecules with tailored properties.
In conclusion,Carbamic acid,N-thieno[3,2-b]pyridin-2-yi,1,1-dimethylethyl ester(CAS No.2287298—17—1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities.The compound's rigid bicyclic system,carbamate group,and tert-butyl ester moiety make it a versatile scaffold for drug discovery.Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex heterocyclic compounds,facilitating their use in academic research and industrial applications.As our understanding of molecular interactions continues to grow,compounds like this one will play an increasingly important role in developing new therapeutic agents.
2287298-17-1 (Carbamic acid, N-thieno[3,2-b]pyridin-2-yl-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)